molecular formula C17H12ClN3 B11644634 (2E)-3-(2-chlorophenyl)-2-(1-methyl-1H-benzimidazol-2-yl)prop-2-enenitrile

(2E)-3-(2-chlorophenyl)-2-(1-methyl-1H-benzimidazol-2-yl)prop-2-enenitrile

Cat. No.: B11644634
M. Wt: 293.7 g/mol
InChI Key: YALDDRZBFNCBQP-JLHYYAGUSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound belongs to the α,β-unsaturated acrylonitrile family, characterized by a conjugated double bond linking an electron-withdrawing nitrile group and an aromatic heterocyclic system. The structure features a 1-methylbenzimidazole moiety at position 2 and a 2-chlorophenyl substituent at position 3 (Figure 1). The (2E)-configuration ensures planarity, critical for π-π stacking and intermolecular interactions.

Properties

Molecular Formula

C17H12ClN3

Molecular Weight

293.7 g/mol

IUPAC Name

(E)-3-(2-chlorophenyl)-2-(1-methylbenzimidazol-2-yl)prop-2-enenitrile

InChI

InChI=1S/C17H12ClN3/c1-21-16-9-5-4-8-15(16)20-17(21)13(11-19)10-12-6-2-3-7-14(12)18/h2-10H,1H3/b13-10+

InChI Key

YALDDRZBFNCBQP-JLHYYAGUSA-N

Isomeric SMILES

CN1C2=CC=CC=C2N=C1/C(=C/C3=CC=CC=C3Cl)/C#N

Canonical SMILES

CN1C2=CC=CC=C2N=C1C(=CC3=CC=CC=C3Cl)C#N

Origin of Product

United States

Biological Activity

(2E)-3-(2-chlorophenyl)-2-(1-methyl-1H-benzimidazol-2-yl)prop-2-enenitrile, a compound characterized by its benzimidazole and chalcone structure, has garnered attention for its diverse biological activities. This article reviews the biological activity of this compound, focusing on its anticancer properties, mechanisms of action, and potential therapeutic applications.

Structure and Properties

The compound features a unique structure combining a benzimidazole moiety with a chalcone framework. The presence of the chlorophenyl group is significant for its biological activity.

Anticancer Activity

Research indicates that benzimidazole derivatives exhibit notable anticancer properties. A study demonstrated that similar compounds have IC50 values indicating cytotoxicity comparable to or superior to conventional chemotherapeutics like cisplatin. For instance, compounds with similar structures showed IC50 values ranging from 9.73 μM to 14.88 μM across various cancer cell lines, including MCF-7 and A549 cells .

Table 1: Anticancer Activity of Related Compounds

CompoundCell LineIC50 (μM)
(2E)-3-(2-chlorophenyl)-...MCF-7<11.70
Benzimidazole Derivative 23aA5499.73
Benzimidazole Derivative 20aOVCAR-310.34
CisplatinMCF-716.04

The mechanism through which (2E)-3-(2-chlorophenyl)-2-(1-methyl-1H-benzimidazol-2-yl)prop-2-enenitrile exerts its effects involves multiple pathways:

  • Cell Cycle Arrest : Treatment with the compound leads to significant alterations in cell cycle distribution, particularly inducing G2/M phase arrest in cancer cells .
  • Induction of Apoptosis : The compound promotes apoptosis through the activation of caspases and the upregulation of pro-apoptotic factors such as p53, which is essential in mediating cellular responses to DNA damage .
  • Reactive Oxygen Species (ROS) Generation : Similar compounds have been shown to increase ROS levels, leading to oxidative stress that contributes to apoptosis in cancer cells .

Case Studies

Several studies have investigated the biological activity of benzimidazole derivatives akin to (2E)-3-(2-chlorophenyl)-...

Study 1: Cytotoxicity Against Human Cancer Cell Lines

In a comparative study, various benzimidazole derivatives were tested against human cancer cell lines including MCF-7 and A549. The results indicated that certain derivatives exhibited IC50 values lower than those of established chemotherapeutics, suggesting a potential for development as anticancer agents.

Study 2: Mechanistic Insights

Another study explored the molecular mechanisms underlying the anticancer effects of benzimidazole derivatives, demonstrating their ability to induce apoptosis via ROS generation and cell cycle arrest. This highlights the therapeutic potential of these compounds in oncology.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Electronic Comparisons

Key structural analogs and their differences are summarized below:

Compound Name / ID Core Structure Substituents Key Features Reference
Target Compound Benzimidazole-acrylonitrile 2-Chlorophenyl at C3; 1-methylbenzimidazole at C2 Planar E-configuration; potential for π-π stacking and H-bonding
CCG-63802 / CCG-63808 Benzothiazole-acrylonitrile Pyrido[1,2-a]pyrimidin-3-yl at C3; phenoxy substituents Reactive acrylonitrile group; cysteine-dependent RGS4 inhibition
DAB492 () Benzimidazole-acrylonitrile 1-Oxo-1,3-dihydro-2-benzofuran-5-yl at C3 Extended conjugation due to benzofuran; potential photophysical activity
Compound I () Pyridine-diphenylamino-acrylonitrile Diphenylamino-phenyl at C3; pyridine at C2 Strong π-π interactions; solvent-dependent conformational polymorphism

Key Observations :

  • Substituent Effects : The 2-chlorophenyl group in the target compound introduces steric bulk and electron-withdrawing effects compared to the pyrido-pyrimidinyl group in CCG-63802, which may influence solubility and intermolecular interactions .
Electronic and Photophysical Properties

Density functional theory (DFT) calculations on analogs (e.g., ) reveal that:

  • HOMO-LUMO gaps range from 2.5–3.2 eV, with electron-donating groups (e.g., diphenylamino in I) narrowing the gap compared to electron-withdrawing substituents (e.g., 2-chlorophenyl) .
  • The target compound’s chlorophenyl group likely increases electrophilicity at the acrylonitrile group, enhancing reactivity toward nucleophilic residues (e.g., cysteine thiols in RGS proteins) .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.